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Compound of Interest

Compound Name: 1-(2-Bromoethoxy)-4-nitrobenzene

Cat. No.: B022200 Get Quote

An In-depth Technical Guide to 1-(2-Bromoethoxy)-4-nitrobenzene

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 1-(2-bromoethoxy)-4-
nitrobenzene, a key chemical intermediate. Designed for researchers, scientists, and

professionals in drug development and material science, this document delves into the

compound's identity, synthesis, chemical behavior, applications, and safety protocols,

grounding all information in authoritative scientific sources.

Compound Identification and Physicochemical
Properties
1-(2-Bromoethoxy)-4-nitrobenzene is an aromatic ether derivative characterized by a nitro

group positioned opposite an ethoxy substituent, which is itself terminated by a bromine atom.

This specific arrangement of functional groups dictates its chemical properties and utility as a

versatile synthetic building block.

The definitive IUPAC name for this compound is 1-(2-bromoethoxy)-4-nitrobenzene[1][2]. Its

identity is further confirmed by a unique CAS Registry Number and other standard chemical

identifiers.

Table 1: Core Identifiers and Physicochemical Data
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Identifier Value Source(s)

IUPAC Name
1-(2-bromoethoxy)-4-
nitrobenzene

[1][2]

CAS Number 13288-06-7 [1][3][4]

Molecular Formula C₈H₈BrNO₃ [1][3]

Molecular Weight 246.06 g/mol [1][2][3]

Appearance Yellow Powder or Crystals [5][6]

Melting Point 62-65 °C [6]

Boiling Point 170 °C @ 0.5 mmHg [6]

InChIKey
YQWCBDNNEZHPMA-

UHFFFAOYSA-N
[1][2]

| SMILES | C1=CC(=CC=C1[O-])OCCBr |[1][7] |

Synthesis Protocol: Williamson Ether Synthesis
The most common and efficient synthesis of 1-(2-bromoethoxy)-4-nitrobenzene is achieved

via a Williamson ether synthesis. This reaction involves the nucleophilic substitution of a halide

by an alkoxide. In this case, the phenoxide of p-nitrophenol acts as the nucleophile, attacking

one of the electrophilic carbon centers of 1,2-dibromoethane.

The choice of a weak base like potassium carbonate (K₂CO₃) is critical; it is strong enough to

deprotonate the acidic p-nitrophenol (pKa ≈ 7.1) to form the reactive phenoxide ion but is not so

harsh as to promote significant side reactions. 1,2-dibromoethane is used in excess to favor

the desired monosubstitution product over the potential formation of a bis-aryloxyethane

byproduct.

Detailed Experimental Protocol
Reactants & Reagents:

p-Nitrophenol
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1,2-Dibromoethane (in excess)

Potassium Carbonate (K₂CO₃)

Solvent: Butanone (Methyl Ethyl Ketone, MEK) or Dimethylformamide (DMF)[3][5]

Dichloromethane (for extraction)

Ethyl Acetate / Petroleum Ether (for chromatography)

Step-by-Step Procedure:

To a round-bottom flask equipped with a reflux condenser, add p-nitrophenol (1.0 eq),

potassium carbonate (2.5 eq), and butanone (or DMF)[3][5].

Add 1,2-dibromoethane (3.0 eq) to the mixture[5].

Heat the mixture to reflux (approx. 80°C) and stir vigorously for 18 hours or until TLC

analysis indicates the consumption of the starting p-nitrophenol[3][5].

After cooling the reaction to room temperature, filter off the inorganic salts (potassium

bromide and excess potassium carbonate)[5].

Concentrate the filtrate under reduced pressure to yield a crude residue[5].

Perform a liquid-liquid extraction by partitioning the residue between dichloromethane and

water. Combine the organic layers[3][5].

Wash the combined organic phase with water and brine, then dry over anhydrous sodium

sulfate[3].

Evaporate the solvent to obtain the crude product.

Purify the residue by column chromatography on silica gel, eluting with a gradient of ethyl

acetate in petroleum ether (e.g., 4% ethyl acetate) to afford 1-(2-bromoethoxy)-4-
nitrobenzene as a light yellow solid[5].

Synthesis Workflow Diagram
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Caption: Williamson ether synthesis workflow for 1-(2-bromoethoxy)-4-nitrobenzene.
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Chemical Reactivity and Mechanistic Insights
The reactivity of 1-(2-bromoethoxy)-4-nitrobenzene is governed by its three primary

components: the alkyl bromide, the ether linkage, and the nitroaromatic ring.

Alkyl Bromide Moiety: The terminal bromine atom is a good leaving group, making the

adjacent carbon highly susceptible to nucleophilic substitution (Sₙ2) reactions. This is the

most exploited feature of the molecule, allowing for the attachment of various nucleophiles

(amines, thiols, azides, etc.) to form more complex structures.

Nitroaromatic System: The nitro group (—NO₂) is a powerful electron-withdrawing group.

Through a combination of inductive (-I) and resonance (-M or -R) effects, it significantly

reduces the electron density of the benzene ring. This deactivates the ring towards

electrophilic aromatic substitution but strongly activates it for nucleophilic aromatic

substitution (SₙAr), particularly at the ortho and para positions relative to the nitro group[8][9].

While the ether linkage itself is not a typical leaving group for SₙAr, the electronic nature of

the ring influences the overall molecular properties.

Resonance Effects of the Nitro Group
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Electron Density Modulation
Nitrobenzene Resonance

Nitro group withdraws electron density...

...creating partial positive charges (δ+)
at ortho and para positions.

This activates the ring for nucleophilic attack.

Ring
(δ+)

NO₂

(δ-)

-M / -R Effect

Click to download full resolution via product page

Caption: Electronic effect of the nitro group on the aromatic ring.

Applications in Drug Development and Material
Science
1-(2-Bromoethoxy)-4-nitrobenzene is not an end-product but a high-value intermediate. Its

bifunctional nature—an electrophilic alkyl bromide and a modifiable nitro group—makes it a

strategic component in multistep syntheses.

Pharmaceutical Synthesis: The most prominent application is as a key starting material in the

synthesis of Dofetilide, a Class III antiarrhythmic agent used to treat and prevent certain

types of serious irregular heartbeats[10][11]. The bromoethoxy moiety allows for the crucial

coupling reaction that builds the drug's core structure.

Material Science: Its utility extends to the development of advanced materials. It serves as a

building block for:
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UV Absorbers: The nitroaromatic structure is a chromophore that can be incorporated into

polymers to create materials that block harmful ultraviolet radiation[12].

Electronic Chemicals: The compound is used in the synthesis of specialized molecules for

semiconductors, optoelectronics, and display technologies[12].

Research and Development: Beyond specific applications, it is a versatile reagent for

creating novel molecular scaffolds in drug discovery and organic synthesis[10].

Safety, Handling, and Storage
Proper handling of 1-(2-bromoethoxy)-4-nitrobenzene is essential due to its hazardous

properties. The compound is classified under the Globally Harmonized System (GHS) with

specific warnings.

Table 2: GHS Hazard Information

GHS Statement Description Source(s)

H315 Causes skin irritation [1][13]

H319 Causes serious eye irritation [1][13]

| H335 | May cause respiratory irritation |[13][14] |

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood[15][16]. Ensure safety showers and eyewash stations are readily accessible[15].

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles or a face shield compliant with EN166

or OSHA 29 CFR 1910.133 standards[15].

Skin Protection: Wear impervious protective gloves and clothing to prevent skin

contact[15][17].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.nbinno.com/article/other-organic-chemicals/innovating-with-1-2-bromoethoxy-4-nitrobenzene-applications-in-material-science-and-beyond-rx
https://www.nbinno.com/article/other-organic-chemicals/innovating-with-1-2-bromoethoxy-4-nitrobenzene-applications-in-material-science-and-beyond-rx
https://www.nbinno.com/pharmaceutical-intermediates/1-2-bromoethoxy-4-nitrobenzene-key-intermediate-pharmaceutical-synthesis-ip
https://www.benchchem.com/product/b022200?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-Bromoethoxy_-4-nitrobenzene
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15677~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:14:20~~1-(2-Bromoethyl
https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-Bromoethoxy_-4-nitrobenzene
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15677~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:14:20~~1-(2-Bromoethyl
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15677~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:14:20~~1-(2-Bromoethyl
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-ethoxy-4-nitrobenzene
https://www.fishersci.com/store/msds?partNumber=AC385290050&productDescription=1-%282-BROMOETHOXY%29-4-NITR+5GR&vendorId=VN00032119&countryCode=US&language=en
https://dl.novachem.com.au/sds/assets/novachem.sds.078591.pdf
https://www.fishersci.com/store/msds?partNumber=AC385290050&productDescription=1-%282-BROMOETHOXY%29-4-NITR+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC385290050&productDescription=1-%282-BROMOETHOXY%29-4-NITR+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC385290050&productDescription=1-%282-BROMOETHOXY%29-4-NITR+5GR&vendorId=VN00032119&countryCode=US&language=en
https://cdnisotopes.com/media/catalog/product/d/-/d-5023.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved respirator[16].

Hygiene: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or

smoke in the work area[15].

First Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention[4][15].

Skin Contact: Immediately wash off with plenty of soap and water while removing all

contaminated clothing. Get medical help if irritation occurs[4][15].

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if

present and easy to do. Seek immediate medical attention[4][15].

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a physician or poison control

center immediately[4][15].

Storage and Disposal
Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container[15][16].

Store locked up and away from incompatible materials such as strong oxidizing agents[15]

[17].

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations[15][16]. Do not empty into

drains[15].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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